An In-depth Technical Guide to the Fundamental Properties of Methyl Sulfamate
An In-depth Technical Guide to the Fundamental Properties of Methyl Sulfamate
For Researchers, Scientists, and Drug Development Professionals
Introduction
Methyl sulfamate (B1201201) (CAS No. 55665-95-7) is an organic compound belonging to the sulfamate ester class. It is the methyl ester of sulfamic acid and is characterized by a methyl group attached to the oxygen of a sulfamate functional group (-OSO₂NH₂). This simple yet reactive molecule serves as a valuable intermediate and reagent in organic synthesis. In recent years, the sulfamate moiety has garnered significant attention in medicinal chemistry and drug discovery due to its presence in a variety of biologically active compounds. This guide provides a comprehensive overview of the core fundamental properties of methyl sulfamate, including its physicochemical characteristics, synthesis methodologies, and its role as a pharmacophore with potential therapeutic applications.
Physicochemical Properties
The fundamental physical and chemical properties of methyl sulfamate are summarized in the table below, providing a quantitative overview for easy reference and comparison.
| Property | Value | Reference(s) |
| IUPAC Name | methyl sulfamate | [1] |
| CAS Number | 55665-95-7 | [2] |
| Molecular Formula | CH₅NO₃S | [2] |
| Molecular Weight | 111.12 g/mol | [2] |
| Appearance | Colorless liquid with a pungent odor | [3] |
| Melting Point | 25-27 °C | [3] |
| Boiling Point | 199.9 ± 23.0 °C (Predicted) | [3] |
| Density | 1.459 ± 0.06 g/cm³ (Predicted) | [3] |
| Solubility | Soluble in water and various organic solvents | [3] |
| pKa | 9.43 ± 0.70 (Predicted) | [3] |
Synthesis of Methyl Sulfamate
Direct Methylation of Sulfamic Acid
A common method for the synthesis of methyl sulfamate is the direct methylation of sulfamic acid using a methylating agent under basic conditions.[1]
Reaction Scheme:
H₂NSO₃H + CH₃-X → CH₃OSO₂NH₂ + HX
(X = I, OSO₃CH₃)
General Experimental Protocol (Analogous Synthesis):
-
Reagents and Equipment:
-
Sulfamic acid
-
Methylating agent (e.g., dimethyl sulfate (B86663) or methyl iodide)
-
Anhydrous base (e.g., potassium carbonate or sodium hydride)
-
Anhydrous polar aprotic solvent (e.g., N,N-dimethylformamide (DMF) or acetonitrile)
-
Round-bottom flask with a magnetic stirrer and reflux condenser
-
Standard workup and purification equipment (separatory funnel, rotary evaporator, chromatography supplies)
-
-
Procedure:
-
To a stirred suspension of sulfamic acid and an anhydrous base in an appropriate solvent, the methylating agent is added dropwise at a controlled temperature (often starting at 0 °C and allowing to warm to room temperature).
-
The reaction mixture is stirred for a period of time, typically monitored by thin-layer chromatography (TLC) until the starting material is consumed.
-
Upon completion, the reaction is quenched with water or a saturated aqueous solution of ammonium (B1175870) chloride.
-
The product is extracted into an organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane).
-
The combined organic layers are washed with brine, dried over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate), filtered, and concentrated under reduced pressure.
-
The crude product is then purified by a suitable method, such as column chromatography or distillation, to yield pure methyl sulfamate.
-
Esterification using Diazomethane (B1218177)
Diazomethane offers a mild and efficient method for the esterification of carboxylic acids and can also be used for the methylation of acidic protons, such as that in sulfamic acid.[4]
Reaction Scheme:
H₂NSO₃H + CH₂N₂ → CH₃OSO₂NH₂ + N₂
General Experimental Protocol:
-
Reagents and Equipment:
-
Sulfamic acid
-
An ethereal solution of diazomethane (generated in situ from a precursor like N-methyl-N-nitrosourea)
-
Reaction vessel (e.g., an Erlenmeyer flask)
-
Fume hood (diazomethane is toxic and explosive)
-
-
Procedure:
-
Sulfamic acid is dissolved or suspended in a suitable solvent (e.g., diethyl ether).
-
An ethereal solution of diazomethane is added portion-wise with stirring until the yellow color of diazomethane persists, indicating the reaction is complete.[5]
-
The reaction is typically rapid and proceeds at room temperature.
-
Excess diazomethane is quenched by the careful addition of a weak acid, such as acetic acid.
-
The solvent is removed under reduced pressure to yield the methyl sulfamate product.
-
-
Caution: Diazomethane is a hazardous substance and should only be handled by trained personnel in a well-ventilated fume hood using appropriate safety precautions.[6]
Transesterification
Methyl sulfamate can also be prepared via the transesterification of other sulfamic acid esters with methanol (B129727).[1] This method is particularly useful if a different sulfamate ester is more readily available.
Reaction Scheme:
ROSO₂NH₂ + CH₃OH ⇌ CH₃OSO₂NH₂ + ROH
General Experimental Protocol:
-
Reagents and Equipment:
-
A suitable sulfamate ester (R-O-SO₂NH₂)
-
An excess of methanol
-
An acid or base catalyst
-
Distillation apparatus
-
-
Procedure:
-
The starting sulfamate ester is dissolved in a large excess of methanol.
-
A catalytic amount of a strong acid (e.g., sulfuric acid) or a base is added.
-
The reaction mixture is heated to reflux to drive the equilibrium towards the formation of the methyl ester. The lower-boiling alcohol (ROH) can be removed by distillation to further favor product formation.
-
After the reaction is complete, the catalyst is neutralized, and the excess methanol is removed under reduced pressure.
-
The resulting crude methyl sulfamate is then purified.
-
Biological Activity and Applications in Drug Development
The sulfamate moiety is a key pharmacophore that has been incorporated into numerous therapeutic agents. While methyl sulfamate itself is a simple molecule, it serves as a foundational structure for understanding the biological activity of more complex sulfamate-containing drugs.
Enzyme Inhibition
Sulfamates are known to be effective inhibitors of several classes of enzymes, with their mechanism of action often involving the sulfamoyl group.
-
Carbonic Anhydrase Inhibition: Sulfonamides and sulfamates are well-established inhibitors of carbonic anhydrases (CAs), a family of zinc-containing metalloenzymes.[7][8] The inhibition mechanism involves the coordination of the deprotonated sulfonamide/sulfamate nitrogen to the zinc ion in the enzyme's active site.[9] This disrupts the normal catalytic cycle of the enzyme, which is crucial for processes like pH regulation and CO₂ transport.[10]
-
Steroid Sulfatase Inhibition: Aryl O-sulfamates are potent irreversible inhibitors of steroid sulfatase (STS), an enzyme that plays a critical role in the biosynthesis of active steroid hormones.[11][12] The proposed mechanism involves the sulfamate group acting as a leaving group, leading to the formation of a reactive species that covalently modifies an active site residue, thereby inactivating the enzyme.[11] This has significant implications for the treatment of hormone-dependent cancers.[13]
Antimicrobial Activity
The antibacterial properties of sulfonamides, which are structurally related to sulfamates, are well-documented.[14]
-
Mechanism of Action: Sulfonamides act as competitive inhibitors of dihydropteroate (B1496061) synthase (DHPS), an enzyme essential for the de novo synthesis of folic acid in bacteria.[15][16] Folic acid is a vital precursor for the synthesis of nucleotides, and its depletion halts bacterial growth and replication.[17][18] Since humans obtain folic acid from their diet and lack the DHPS enzyme, sulfonamides exhibit selective toxicity towards bacteria.[16] It is presumed that sulfamates may exert their antibacterial effects through a similar mechanism.
Covalent Modification of Proteins
Recent research has highlighted the use of sulfamate acetamides as electrophilic "warheads" for the development of targeted covalent inhibitors.[19][20]
-
Mechanism of Action: In this application, a sulfamate-containing molecule is designed to bind to a specific protein target. A nucleophilic residue in the protein's active site, typically a cysteine, attacks the electrophilic carbon adjacent to the sulfamate group.[14] This results in the formation of a covalent bond between the inhibitor and the protein, leading to irreversible inhibition.[14][20] This strategy is being explored for the development of highly specific and potent drugs for various diseases, including cancer.[19]
Visualizations
Synthesis Workflow
Caption: General workflow for the synthesis of methyl sulfamate via direct methylation.
Signaling Pathway: Inhibition of Bacterial Folic Acid Synthesis
Caption: Proposed mechanism of antibacterial action via inhibition of folic acid synthesis.
Experimental Workflow: Covalent Enzyme Inhibition
Caption: General workflow of targeted covalent enzyme inhibition by a sulfamate-based agent.
References
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- 7. Carbonic anhydrase inhibitory activity and ocular pharmacology of organic sulfamates - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. pubs.acs.org [pubs.acs.org]
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- 15. Dihydropteroate synthase from Streptococcus pneumoniae: characterization of substrate binding order and sulfonamide inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
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